Dalbergin

Specification

• CAS No.: 482-83-7
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• IUPAC Name: 6-hydroxy-7-methoxy-4-phenylchromen-2-one
• Standard InChI: InChI=1S/C16H12O4/c1-19-15-9-14-12(7-13(15)17)11(8-16(18)20-14)10-5-3-2-4-6-10/h2-9,17H,1H3
• Standard InChI Key: AZELSOYQOIUPBZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=CC(=O)OC2=C1)C3=CC=CC=C3)O

Introduction

Chemical Structure and Properties

Dalbergin belongs to the class of organic compounds known as neoflavones, which are neoflavonoids with a structure based on the 4-phenylcoumarin skeleton. The compound is characterized by its unique chemical structure and physical properties as detailed in Table 1.

Table 1: Chemical and Physical Properties of Dalbergin

Property	Description
Common Name	Dalbergin
IUPAC Name	6-hydroxy-7-methoxy-4-phenyl-2H-chromen-2-one
Traditional Name	Dalbergin
Chemical Formula	C₁₆H₁₂O₄
CAS Registry Number	482-83-7
Average Molecular Weight	268.26 g/mol
Monoisotopic Molecular Weight	268.073558872
InChI Key	AZELSOYQOIUPBZ-UHFFFAOYSA-N
SMILES	COC1=CC2=C(C=C1O)C(=CC(=O)O2)C1=CC=CC=C1
Melting Point	210°C
Boiling Point	489.0±45.0°C at 760 mmHg
Density	1.3±0.1 g/cm³
Flash Point	187.5±22.2°C

Structurally, dalbergin features a phenyl ring at position 4 of the coumarin scaffold, with hydroxyl and methoxy groups at positions 6 and 7 respectively. This configuration contributes to its significant biological activities, particularly its antioxidant properties.

Natural Sources

Dalbergin is predominantly found in various species of the genus Dalbergia, particularly in their heartwood and knot wood. Table 2.1 summarizes the primary natural sources of dalbergin documented in scientific literature.

Table 2.1: Natural Sources of Dalbergin

Plant Species	Plant Part
Dalbergia sissoo Linn.	Knot wood
Dalbergia latifolia	Heartwood
Dalbergia miscolobium	-
Dalbergia nigra	-
Dalbergia cochinchinensis	-
Dalbergia odorifera	Heartwood

These Dalbergia species are widely distributed across tropical and subtropical regions, with traditional uses in various cultural medicinal systems. The extraction of dalbergin from these natural sources has enabled extensive research into its potential therapeutic applications.

Biological Activities

Antioxidant Properties

Dalbergin demonstrates notable antioxidant abilities as confirmed through multiple studies. As a polyphenolic compound, it exhibits significant oxygen scavenging properties, which contribute to its therapeutic potential in various oxidative stress-related disorders. The antioxidant activity has been confirmed through in vitro studies, positioning dalbergin as a promising natural antioxidant agent.

Anticancer Properties

One of the most extensively studied aspects of dalbergin is its anticancer potential, particularly against breast cancer and hepatocellular carcinoma (HCC). Research indicates that dalbergin exerts its anticancer effects through multiple mechanisms:

• Modulation of apoptosis-related protein expression

• Cell cycle arrest

• Inhibition of cancer cell proliferation

• Reduction in colony formation ability

A detailed study on T47D breast cancer cells revealed significant antiproliferative and proapoptotic effects of dalbergin. The compound demonstrated concentration and time-dependent cytotoxicity against these estrogen receptor-positive breast cancer cells.

Table 3.1: IC₅₀ Values of Dalbergin Against T47D Breast Cancer Cells

Exposure Time	IC₅₀ Value
24 hours	1 μM
48 hours	0.001 μM
72 hours	Even lower concentrations

Colony formation assays further demonstrated that dalbergin at a concentration of 0.001 μM could decrease the number of T47D cell colonies to half of the control count after 48 hours of treatment.

In hepatocellular carcinoma studies, in silico analysis revealed strong binding of dalbergin to caspase 3 and caspase 9 proteins, with binding energies of -6.7 kcal/mol and -6.6 kcal/mol, respectively, indicating its potent apoptotic properties against HCC.

Anti-diabetic Properties

Recent research has identified dalbergin as a potential anti-diabetic agent. Studies on dalbergin extracted from Dalbergia latifolia heartwood have shown promising results in both in vitro and in vivo models of diabetes.

In vitro studies demonstrated significant alpha-amylase inhibition activity with an IC₅₀ value of 0.0216 μg/mL, suggesting potent anti-hyperglycemic potential. Additionally, dalbergin was found to promote maximum glucose uptake (158% over control) in cellular assays.

Osteoprotective Effects

Dalbergin has been reported to exhibit osteoprotective effects, particularly in ovariectomized models of osteoporosis. Multiple studies have identified dalbergin isolated from Dalbergia sissoo heartwood as a fast and long-acting neoflavonoid with significant potential in bone health maintenance.

Molecular Mechanisms

The therapeutic effects of dalbergin are mediated through various molecular pathways and mechanisms. Studies investigating its anticancer activity have revealed significant insights into dalbergin's mechanisms of action.

In T47D breast cancer cells, dalbergin treatment was found to affect the transcription levels of several key genes involved in cell survival and apoptosis. Quantitative real-time PCR demonstrated that treatment with dalbergin could increase the mRNA levels of Bcl-2, p53, and STAT3 genes, suggesting its ability to modulate critical pathways involved in cancer cell death.

The compound's interaction with apoptotic pathways is further supported by in silico studies showing strong binding to caspase proteins, which are central executioners in the apoptotic process.

Advanced Drug Delivery Approaches

Recent advancements in drug delivery technologies have been applied to enhance dalbergin's therapeutic potential. Notably, the development of dalbergin-loaded PLGA (Poly Lactic-co-Glycolic Acid) nanoparticles has shown promising results in targeted drug delivery systems.

Nanoparticle Formulations

Research on dalbergin-loaded nanoparticles has focused on improving its pharmacokinetic profile and targeted delivery, particularly for liver cancer therapy. Galactose-decorated dalbergin-loaded nanoparticles have demonstrated enhanced targeting to hepatic cells through interaction with asialoglycoprotein receptors (ASGPR).

In vivo pharmacokinetics and bio-distribution experiments revealed that these modified dalbergin formulations excelled over pristine dalbergin in terms of pharmacokinetic performance and targeted delivery. This approach represents a significant advancement in harnessing dalbergin's therapeutic potential while overcoming potential delivery challenges.

Future Research Directions

While the current body of research on dalbergin is promising, several areas warrant further investigation:

• Comprehensive toxicological studies to establish safety profiles for potential therapeutic applications

• Clinical trials to validate the preclinical findings on anticancer, anti-diabetic, and osteoprotective effects

• Structure-activity relationship studies to develop more potent analogs with enhanced therapeutic properties

• Exploration of potential synergistic effects with conventional therapeutic agents

• Investigation of additional biological activities and target diseases